Cas no 2408964-78-1 (tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate)

• Product Name: tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate
• CAS No: 2408964-78-1
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5862719
• PubChem ID: 165780125
• Update Time: 2025-05-20

tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2408964-78-1
• tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate
• EN300-7548134

• Inchi： 1S/C10H15N3O3/c1-10(2,3)16-9(15)13-8-5-11-4-7(6-14)12-8/h4-5,14H,6H2,1-3H3,(H,12,13,15)
• InChI Key： JFWDQTMFEKDYAL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC=C(CO)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.3Ų

Additional information on tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate

Introduction to Tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate (CAS No. 2408964-78-1)

Tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate, a compound with the chemical identifier CAS No. 2408964-78-1, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structure of tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate features a pyrazine core substituted with a hydroxymethyl group at the 6-position and a carbamate group at the 2-position, further functionalized with a tert-butyl moiety. This unique structural arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

In recent years, pyrazine derivatives have been extensively studied for their roles in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The hydroxymethyl group in tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate provides a versatile site for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a building block in medicinal chemistry. The presence of both hydroxymethyl and carbamate functionalities allows for facile coupling reactions with a wide range of pharmacophores, facilitating the development of novel drug candidates. Researchers have leveraged these properties to explore new analogs with enhanced efficacy and reduced toxicity.

Recent studies have highlighted the importance of pyrazine derivatives in modulating enzyme activity and receptor binding. For instance, modifications of the pyrazine ring have been shown to influence the binding affinity of certain enzymes, making them promising leads for drug discovery. The tert-butyl group in tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate further enhances its stability and solubility, improving its suitability for biological assays.

The pharmaceutical industry has shown particular interest in compounds that can modulate inflammatory pathways. Pyrazine derivatives have been reported to exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. The structural features of tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate make it a compelling candidate for further investigation in this area.

In addition to its potential therapeutic applications, this compound has also been explored in materials science and chemical biology. Its ability to undergo selective functionalization makes it a valuable tool for studying molecular recognition processes and designing novel materials with specific properties.

The synthesis of tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of a pyrazine precursor, followed by functionalization at the 6-position with a hydroxymethyl group and subsequent carbamate formation at the 2-position. The introduction of the tert-butyl group is achieved through nucleophilic substitution or other coupling strategies.

Ongoing research continues to uncover new applications for this compound. Studies are underway to explore its role in developing treatments for neurological disorders, where pyrazine derivatives have shown promise in modulating neurotransmitter activity. The unique structural features of tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate make it an attractive candidate for further pharmacological investigations.

The development of novel synthetic methodologies is also a key focus area. Researchers are working on optimizing synthetic routes to improve yield and purity while reducing environmental impact. These efforts are crucial for ensuring that this compound remains accessible for both academic research and industrial applications.

In conclusion, Tert-butyl N-[6-(hydroxymethyl)pyrazin-2-yl]carbamate (CAS No. 2408964-78-1) is a versatile and promising compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and biological activities make it a valuable tool for drug discovery and materials science. As research continues to advance, we can expect to see even more innovative applications emerge from this fascinating molecule.